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Compound of Interest

Compound Name: 4,6-Diaminonicotinic acid

CAS No.: 75776-48-6

Cat. No.: B11920226

Get Quote

Executive Summary & Application Context
4,6-Diaminonicotinic acid (DAN) has emerged as a critical "privileged scaffold" in modern

medicinal chemistry. Beyond its traditional role as a building block for kinase inhibitors, recent

literature (e.g., J. Am. Chem. Soc., CycloBot platform) highlights its utility in the automated

synthesis of head-to-tail cyclic peptides. The compound’s unique zwitterionic nature and

electron-rich pyridine core present specific challenges in solubility and spectral resolution. This

guide provides a self-validating workflow for its identification, purity assessment, and structural

confirmation.

Molecular Architecture & Electronic Theory
To interpret the spectra accurately, one must first understand the electronic push-pull systems

within the molecule.

The "Push": The two amino groups at positions 4 and 6 are strong electron donors

(mesomeric effect), significantly increasing electron density in the pyridine ring, particularly at

position 5.
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The "Pull": The carboxylic acid at position 3 and the pyridine nitrogen (N1) are electron-

withdrawing.

The Result: A highly polarized aromatic system. The proton at C2 is electronically "starved"

(deshielded), while the proton at C5 is electron-rich (shielded). This contrast is the primary

diagnostic indicator in NMR.

Experimental Protocols
Protocol A: Sample Preparation (The "Solubility
Paradox")
Context: As an amino acid analogue, 4,6-diaminonicotinic acid often exists as a zwitterion in

the solid state, leading to poor solubility in non-polar organic solvents and even pure methanol.

Step-by-Step Method:

Solvent Selection: Use DMSO-d6 (Dimethyl sulfoxide-d6) as the primary solvent. It disrupts

intermolecular hydrogen bonding better than CD3OD.

Concentration: Prepare a concentration of ~5-10 mg/mL.

Additives (If needed): If the proton signals are broad due to exchange or zwitterionic

aggregation, add 1-2 drops of TFA-d (Trifluoroacetic acid-d) to protonate the amines and

collapse the zwitterion, or NaOD to deprotonate the acid. Note: Shifts will move significantly

with pH.

Protocol B: NMR Spectroscopy ( H & C)
Instrument: 400 MHz or higher recommended. Temperature: 298 K (25°C).

Predicted

H NMR Data (DMSO-d6)
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Position Multiplicity
Approx. Shift (δ
ppm)

Electronic
Rationale

COOH Broad Singlet 11.0 – 13.0

Acidic proton; often

invisible if wet or

exchanging.

H-2 Singlet (s) 8.20 – 8.50

Diagnostic Peak.

Deshielded by

adjacent N1 and C3-

COOH.

NH2 (x2) Broad Singlet 6.50 – 7.50

Exchangeable. May

appear as two distinct

peaks if rotation is

restricted or H-

bonding differs.

H-5 Singlet (s) 5.50 – 5.80

Diagnostic Peak.

Highly shielded by

flanking amino groups

(C4/C6).

Interpretation Logic:

Look for the large gap between the aromatic singlets. If you see two doublets, you likely

have the regioisomer (e.g., 2,6-diamino or 4,5-diamino).

The H-5 signal is unusually upfield for an aromatic pyridine, often confusing automated

assignment software. Trust the shielding logic.

Protocol C: Mass Spectrometry (LC-MS)
Method: Electrospray Ionization (ESI) in Positive Mode. Mobile Phase: Water/Acetonitrile with

0.1% Formic Acid.

Parent Ion: [M+H]

= 154.06 m/z (Calc. MW ~153.14).
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Fragmentation Pattern (MS/MS):

154 -> 137: Loss of NH

(Characteristic of primary amines).

154 -> 109: Loss of COOH (Decarboxylation, -45 Da).

154 -> 110: Loss of CO

(if decarboxylation dominates).

Analytical Workflow Visualization
The following diagram outlines the logical flow for validating the synthesis of 4,6-
Diaminonicotinic acid from its precursor, 4,6-Dichloronicotinic acid.
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Starting Material:
4,6-Dichloronicotinic Acid

Reaction:
NH3 (aq) / High Temp / Pressure

(Nucleophilic Aromatic Substitution)

Crude Product Isolation
(Precipitation at pH 4-5)

Solubility Check:
Dissolve in DMSO-d6

1H NMR Acquisition

Are Diagnostic Peaks Present?
H2 (~8.3 ppm) & H5 (~5.7 ppm)

Impurity Detected:
Mono-substituted (Cl/NH2) species

Doublets present
or H5 missing

Identity Confirmed:
4,6-Diaminonicotinic Acid

Two Singlets Found

Click to download full resolution via product page

Caption: Logical workflow for the synthesis validation and spectroscopic confirmation of 4,6-
Diaminonicotinic acid.
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Troubleshooting & Common Impurities
The "Mono-Amino" Trap
During synthesis from 4,6-dichloronicotinic acid, incomplete substitution often yields 4-amino-6-

chloronicotinic acid or 6-amino-4-chloronicotinic acid.

Detection: These impurities break the symmetry of the electronic induction.

LC-MS: Look for masses 173/175 (Cl isotope pattern).

NMR: The H-5 proton will shift downfield (towards 6.5-7.0 ppm) because the shielding

effect of one amino group is lost.

Tautomerism
While the amino form is dominant, the imino tautomer can exist in solution, particularly if the

sample is acidic. This results in significant broadening of the NH signals and the H-5 signal in

the NMR spectrum.

Fix: Run the NMR at elevated temperature (e.g., 50°C) to sharpen the peaks by accelerating

the exchange rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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